Cas no 2227672-29-7 (5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile)

• Product Name: 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile
• CAS No: 2227672-29-7
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 5792579
• PubChem ID: 165709106
• Update Time: 2025-06-13

5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1751082
• 2227672-29-7
• 5-[(1R)-3-amino-1-hydroxypropyl]thiophene-3-carbonitrile
• 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile

• Inchi： 1S/C8H10N2OS/c9-2-1-7(11)8-3-6(4-10)5-12-8/h3,5,7,11H,1-2,9H2/t7-/m1/s1
• InChI Key： QWEYSRYSHNCMLC-SSDOTTSWSA-N
• SMILES： S1C=C(C#N)C=C1[C@@H](CCN)O

Computed Properties

• Exact Mass: 182.05138412g/mol
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile

Research Brief on 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile (CAS: 2227672-29-7): Recent Advances and Applications

The compound 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile (CAS: 2227672-29-7) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This chiral thiophene derivative exhibits unique structural features that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of enzyme inhibition and targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile using a novel catalytic system. The researchers achieved high enantiomeric excess (98%) and yield (85%) through a combination of organocatalysis and continuous flow chemistry. This breakthrough in synthesis methodology addresses previous challenges in producing the compound at scale while maintaining stereochemical purity, which is critical for its biological activity.

Pharmacological investigations have revealed that 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile acts as a potent and selective inhibitor of certain protein kinases involved in inflammatory pathways. In vitro studies show IC50 values in the low nanomolar range against specific kinase targets, with excellent selectivity profiles compared to related kinases. The compound's unique thiophene-carbonitrile scaffold appears to contribute to both its binding affinity and metabolic stability, as evidenced by recent ADME (Absorption, Distribution, Metabolism, and Excretion) profiling studies.

Recent preclinical studies have explored the therapeutic potential of this compound in autoimmune diseases and certain cancers. A 2024 publication in Nature Chemical Biology reported that 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile effectively modulates T-cell activation pathways in mouse models of rheumatoid arthritis, showing superior efficacy to current standard treatments with fewer off-target effects. The compound's ability to penetrate the blood-brain barrier has also sparked interest in its potential application for neurological disorders, though this area requires further investigation.

Structural biology studies utilizing X-ray crystallography have provided detailed insights into the molecular interactions between 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile and its biological targets. These structural analyses, combined with molecular dynamics simulations, are guiding the design of second-generation analogs with improved pharmacological properties. Several pharmaceutical companies have included this compound in their pipelines, with Phase I clinical trials expected to begin in 2025 for selected indications.

Ongoing research is exploring the compound's potential in combination therapies and as part of targeted drug delivery systems. Recent work published in Advanced Drug Delivery Reviews highlights the development of nanoparticle formulations containing 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile, which demonstrate enhanced tumor accumulation in preclinical cancer models. These advancements position the compound as a versatile scaffold for both small-molecule therapeutics and more complex therapeutic platforms.

In conclusion, 5-(1R)-3-amino-1-hydroxypropylthiophene-3-carbonitrile (CAS: 2227672-29-7) represents an exciting development in medicinal chemistry, with growing evidence supporting its therapeutic potential across multiple disease areas. The compound's unique chemical properties, combined with recent synthetic and formulation advances, make it a compelling subject for continued research and development in the pharmaceutical industry.